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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802 Get Quote

CAS Number: 2094-75-9

This technical guide provides a comprehensive overview of 2,2-dimethylbutanal, a valuable

organic compound for researchers, scientists, and professionals in drug development. This

document details its chemical and physical properties, synthesis, and key reactions, with a

focus on experimental protocols and mechanistic pathways.

Chemical and Physical Properties
2,2-Dimethylbutanal, also known as 2,2-dimethylbutyraldehyde, is a branched-chain

aldehyde. Its structure, characterized by a quaternary carbon adjacent to the carbonyl group,

imparts specific reactivity. Due to the absence of α-hydrogens, it does not undergo typical

aldehyde reactions like aldol condensation but readily participates in reactions such as the

Cannizzaro reaction.

A summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Reference

CAS Number 2094-75-9 N/A

Molecular Formula C₆H₁₂O N/A

Molecular Weight 100.16 g/mol N/A

Boiling Point 103 °C [1]

Density 0.8010 g/mL [1]

Refractive Index 1.3980 [1]

Flash Point 10 - 20 °C [1]

Melting Point -72.5 °C (estimate) [1]

Synthesis of 2,2-Dimethylbutanal
A common and effective method for the synthesis of 2,2-dimethylbutanal is the oxidation of

the corresponding primary alcohol, 2,2-dimethyl-1-butanol. Below is a detailed experimental

protocol adapted from a general method for the oxidation of primary alcohols to aldehydes.

Experimental Protocol: Oxidation of 2,2-Dimethyl-1-
butanol
This protocol is based on a general procedure for the selective oxidation of primary alcohols.[2]

Materials:

2,2-Dimethyl-1-butanol

2,2,6,6-Tetramethylpiperidin-1-oxyl (TEMPO)

Dichloromethane (CH₂Cl₂)

Potassium bromide (KBr)

Aqueous sodium hypochlorite (NaOCl), 1 M solution
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Sodium bicarbonate (NaHCO₃)

Hydrochloric acid (HCl), 10% aqueous solution

Potassium iodide (KI)

Sodium thiosulfate (Na₂S₂O₃), 10% aqueous solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, charge 2,2-dimethyl-1-butanol (0.50 mol), TEMPO (5 mmol),

dichloromethane (170 mL), and a solution of potassium bromide (0.050 mol) in water (25

mL).

Vigorously stir the reaction mixture and cool it to -10°C using a salt-ice bath.

Adjust the pH of the 1 M aqueous sodium hypochlorite solution to 9.5 by dissolving sodium

bicarbonate.

Add the pH-adjusted sodium hypochlorite solution (0.55 mol, 550 mL) to the reaction mixture

over 15–20 minutes, ensuring the temperature is maintained between 10 and 15°C.

After the addition is complete, continue stirring for an additional 3 minutes.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with a 10% aqueous hydrochloric acid solution

containing potassium iodide, a 10% aqueous sodium thiosulfate solution, and water.

Dry the organic phase over anhydrous magnesium sulfate, filter, and distill at atmospheric

pressure to yield 2,2-dimethylbutanal as a colorless oil.

Synthesis Workflow Diagram
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Reactants

Process Product

2,2-Dimethyl-1-butanol

Oxidation in CH2Cl2
-10°C to 15°CTEMPO (catalyst)

NaOCl (oxidant)

Aqueous Workup
(HCl/KI, Na2S2O3) Distillation 2,2-Dimethylbutanal
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Caption: Workflow for the synthesis of 2,2-dimethylbutanal.

Chemical Reactions of 2,2-Dimethylbutanal
A key reaction of 2,2-dimethylbutanal is the Cannizzaro reaction, a base-induced

disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and

a carboxylic acid.

The Cannizzaro Reaction
In the presence of a strong base, one molecule of 2,2-dimethylbutanal is reduced to 2,2-

dimethyl-1-butanol, while the other is oxidized to 2,2-dimethylbutanoic acid.

Experimental Protocol: Cannizzaro Reaction of an
Aromatic Aldehyde
The following is a general procedure for the Cannizzaro reaction of an aromatic aldehyde,

which can be adapted for 2,2-dimethylbutanal.[3]

Materials:
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p-Chlorobenzaldehyde (or 2,2-dimethylbutanal)

Potassium hydroxide (KOH)

Methanol

Dichloromethane (CH₂Cl₂)

Water

Hydrochloric acid (HCl), concentrated

Procedure:

Dissolve potassium hydroxide in methanol in a reaction flask.

Add the aldehyde to the basic methanolic solution.

Reflux the reaction mixture. Occasional shaking may be necessary if a precipitate forms.

After cooling, extract the mixture with dichloromethane. The alcohol product will be in the

organic layer, and the carboxylate salt will remain in the aqueous layer.

Separate the layers. The alcohol can be isolated from the organic layer by solvent

evaporation and recrystallization.

Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the carboxylic

acid, which can then be collected by filtration and recrystallized.

Cannizzaro Reaction Mechanism Diagram
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Step 1: Nucleophilic Attack

Step 2: Hydride Transfer

Step 3: Proton Exchange
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Caption: Mechanism of the Cannizzaro reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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